Cas no 2243508-76-9 (rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide)

Technical Introduction: rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide is a chiral pyrrolidine derivative featuring a 1-methylimidazole substituent and an acetamide functional group. Its stereochemically defined (3R,4R) configuration ensures precise molecular interactions, making it valuable for pharmaceutical research, particularly in targeting enzyme or receptor systems. The compound’s structural rigidity and polar functionality enhance binding affinity and solubility, supporting its utility in drug discovery. Its imidazole moiety may confer additional pharmacophoric properties, such as metal coordination or hydrogen bonding, broadening its applicability in medicinal chemistry. This compound is suited for exploratory studies in CNS or metabolic disorders due to its balanced lipophilicity and heterocyclic framework.
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide structure
2243508-76-9 structure
Product Name:rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
CAS No:2243508-76-9
MF:C11H18N4O
MW:222.286821842194
CID:5996344
PubChem ID:138008211
Update Time:2025-10-25

rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
    • 2243508-76-9
    • EN300-6482513
    • Inchi: 1S/C11H18N4O/c1-8(16)14-4-9-3-12-5-10(9)11-6-13-7-15(11)2/h6-7,9-10,12H,3-5H2,1-2H3,(H,14,16)/t9-,10+/m0/s1
    • InChI Key: FZOLMUPKULIYSA-VHSXEESVSA-N
    • SMILES: O=C(C)NC[C@@H]1CNC[C@H]1C1=CN=CN1C

Computed Properties

  • Exact Mass: 222.14806121g/mol
  • Monoisotopic Mass: 222.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 59Ų

rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6482513-0.05g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
0.05g
$1140.0 2025-03-15
Enamine
EN300-6482513-0.1g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
0.1g
$1195.0 2025-03-15
Enamine
EN300-6482513-0.25g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
0.25g
$1249.0 2025-03-15
Enamine
EN300-6482513-0.5g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
0.5g
$1302.0 2025-03-15
Enamine
EN300-6482513-1.0g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
1.0g
$1357.0 2025-03-15
Enamine
EN300-6482513-2.5g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
2.5g
$2660.0 2025-03-15
Enamine
EN300-6482513-5.0g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
5.0g
$3935.0 2025-03-15
Enamine
EN300-6482513-10.0g
rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide
2243508-76-9 95.0%
10.0g
$5837.0 2025-03-15

rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide Related Literature

Additional information on rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide

Research Brief on rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide (CAS: 2243508-76-9)

The compound rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide (CAS: 2243508-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide, which features a pyrrolidine scaffold substituted with a methylimidazole moiety and an acetamide group. This configuration is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS) and oncology-related pathways. Computational modeling and in vitro assays suggest that the compound may modulate neurotransmitter receptors or enzyme activity, though further validation is required.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes for rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide, optimizing yield and purity through asymmetric catalysis. The study reported a scalable method with a 78% enantiomeric excess (ee), which is critical for future preclinical development. Additionally, the compound demonstrated favorable pharmacokinetic properties in rodent models, including good oral bioavailability and blood-brain barrier penetration.

Another key area of investigation involves the compound's potential as an anticancer agent. Preliminary data from cell-based assays indicate that rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide exhibits inhibitory effects on tumor cell proliferation, possibly through interference with DNA repair mechanisms. However, the exact molecular target(s) remain under investigation, with hypotheses pointing to kinases or epigenetic regulators.

Despite these promising findings, challenges persist. For instance, the racemic nature of the compound may necessitate further resolution into its enantiomers to evaluate individual bioactivity and toxicity profiles. Moreover, comprehensive in vivo studies are needed to assess long-term safety and efficacy. Collaborative efforts between academic and industrial researchers are underway to address these gaps, with several patents filed in 2024 covering novel derivatives and formulations.

In conclusion, rac-N-{[(3R,4R)-4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methyl}acetamide represents a compelling candidate for therapeutic development, with applications spanning neurology and oncology. Continued research into its mechanism of action and optimization of its chemical properties will be pivotal in advancing this molecule toward clinical trials. This brief underscores the importance of interdisciplinary collaboration to unlock its full potential in addressing unmet medical needs.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.